Cas no 1079039-19-2 (5-Bromo-2,4-dinitrobenzaldehyde)

• Product Name: 5-Bromo-2,4-dinitrobenzaldehyde
• CAS No: 1079039-19-2
• MF: C₇H₃BrN₂O₅
• MW: 275.013120889664
• CID: 2124778
• Update Time: 2023-08-03

5-Bromo-2,4-dinitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-dinitrobenzaldehyde
• RHBYFCYFCRTTKQ-UHFFFAOYSA-N
• 5-Bromo-2,4-dinitrobenzaldehyde

• Inchi： 1S/C7H3BrN2O5/c8-5-1-4(3-11)6(9(12)13)2-7(5)10(14)15/h1-3H
• InChI Key： RHBYFCYFCRTTKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.923
• Monoisotopic Mass: 273.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109